

A Comparative Guide to ART0380 and Other DNA Damage Response Inhibitors

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: ART0380
CAS No.: 2267316-76-5
Cat. No.: B15620159

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals


This guide provides an objective comparison of **ART0380** (alnodesertib), a novel Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor, with other prominent DNA Damage Response (DDR) inhibitors. The information presented is based on publicly available preclinical and clinical data to facilitate informed decisions in cancer research and drug development.

Introduction to ART0380

ART0380, also known as alnodesertib, is an orally administered, potent, and selective small molecule inhibitor of ATR kinase developed by Artios Pharma.[1][2] ATR is a critical regulator of the cellular response to DNA replication stress, a hallmark of many cancers.[3] By inhibiting ATR, **ART0380** aims to induce synthetic lethality in tumor cells with existing DDR defects, such as ATM loss, leading to replication catastrophe and apoptosis.[3][4] **ART0380** is currently being evaluated in clinical trials, both as a monotherapy and in combination with DNA-damaging agents, and has shown promising anti-tumor activity.[5][6] It has received Fast Track designation from the U.S. FDA in combination with low-dose irinotecan for the treatment of ATM-negative metastatic colorectal cancer.[7]

Mechanism of Action: The DNA Damage Response Network

The DDR is a complex signaling network essential for maintaining genomic integrity. Key kinases in this network, including ATR, ATM, and DNA-PK, are activated by different types of DNA damage. A simplified overview of their roles and the points of intervention for various inhibitors are illustrated below.



[Click to download full resolution via product page](#)

Caption: Simplified DNA Damage Response (DDR) Pathway and points of intervention.

Data Presentation: Comparative Performance of DDR Inhibitors

The following tables summarize publicly available quantitative data for **ART0380** and other selected DDR inhibitors. It is important to note that direct head-to-head comparisons in the same experimental systems are limited in the public domain. Therefore, these tables are compiled from various sources and should be interpreted with caution.

Table 1: In Vitro Potency of ATR Inhibitors (IC50 values)

Inhibitor	Target	IC50 (nM)	Assay Conditions	Source(s)
ART0380 (alnodesertib)	ATR	2.6	Biochemical Assay	[5]
Berzosertib (M6620/VE-822)	ATR	0.2	Biochemical Assay (Km ATP)	[8]
Elimusertib (BAY-1895344)	ATR	3.7	Biochemical Assay (Km ATP)	[8]
Camonsertib (RP-3500)	ATR	0.2	Biochemical Assay (Km ATP)	[8]
Ceralasertib (AZD6738)	ATR	~1	Biochemical Assay	[9]

Table 2: In Vitro Potency of Other Key DDR Inhibitors (IC50 values)

Inhibitor	Target	IC50 (nM)	Cell Line/Assay	Source(s)
PARP Inhibitors				
Olaparib	PARP1/2	3.7-31 μ M	Various Breast Cancer	[10]
Talazoparib	PARP1/2	0.48 μ M	Biochemical Assay	[11]
ATM Inhibitors				
KU-55933	ATM	13	Biochemical Assay	[12]
KU-60019	ATM	6.3	Biochemical Assay	[9]
DNA-PK Inhibitors				
AZD7648	DNA-PK	0.6	Biochemical Assay	[13]
WEE1 Inhibitors				
Adavosertib (AZD1775)	WEE1	3.9	Biochemical Assay	[3]

Table 3: Preclinical Efficacy of ART0380

Model	Treatment	Efficacy Outcome	Source(s)
ATM-deficient Xenografts	ART0380 Monotherapy	Strong tumor growth inhibition	[4]
Various Xenograft Models	ART0380 + Gemcitabine	Strong synergy	[4] [14]
Various Xenograft Models	ART0380 + Olaparib (PARPi)	Strong synergy	[4]
Various Xenograft Models	ART0380 + Irinotecan	Strong synergy	[4]

Preclinical data suggests that **ART0380** has comparable efficacy to the ATR inhibitor elimusertib (BAY-1895344) but with less toxicity to the gut.[\[4\]](#)[\[14\]](#)


Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of DDR inhibitors are provided below.

ATR Kinase Inhibition Assay (HTRF)

This biochemical assay measures the direct inhibitory effect of a compound on ATR kinase activity.

Workflow for ATR Kinase Inhibition Assay (HTRF)

[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. alnodesertib (ATR inhibitor) - Artios Pharma [artios.com]
- 2. Artios Presents Positive Initial Phase 1/1b Clinical [globenewswire.com]
- 3. benchchem.com [benchchem.com]
- 4. researchgate.net [researchgate.net]
- 5. artios.com [artios.com]
- 6. Artios Pharma Reports Differentiated Clinical Activity in STELLA Phase 1/2a Study for Lead Program ART0380 at the American Association for Cancer Research (AACR) Annual Meeting 2025 - Artios Pharma [artios.com]
- 7. verahealth.ai [verahealth.ai]
- 8. reactionbiology.com [reactionbiology.com]
- 9. benchchem.com [benchchem.com]
- 10. ASCO – American Society of Clinical Oncology [asco.org]
- 11. benchchem.com [benchchem.com]
- 12. ATM, ATR, CHK1, CHK2 and WEE1 inhibitors in cancer and cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. aacrjournals.org [aacrjournals.org]
- To cite this document: BenchChem. [A Comparative Guide to ART0380 and Other DNA Damage Response Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15620159/docs#a-comparative-guide-to-art0380-and-other-dna-damage-response-inhibitors>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)